Cas no 1093266-08-0 (2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product name: 2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 1093266-08-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.23036
• CID: 1098563
• PubChem ID: 68487395

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
• ethyl 2-cyclopropyl-4-methyl-1H-imidazole-5-carboxylate
• DA-34307
• 1093266-08-0
• SCHEMBL3033689

• Inchi： InChI=1S/C10H14N2O2/c1-3-14-10(13)8-6(2)11-9(12-8)7-4-5-7/h7H,3-5H2,1-2H3,(H,11,12)
• InChI Key： ITODFXSXGQGKJZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(NC(=N1)C2CC2)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų